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Compound Name: Hydroxy Methyl Linagliptin

Cat. No.: B15813870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Linagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2

diabetes.[1] While linagliptin is primarily excreted unchanged, a small fraction undergoes

metabolism.[2] This document provides detailed information on a specific metabolite, Hydroxy
Methyl Linagliptin, and its potential application as a biomarker for linagliptin exposure.

Hydroxy Methyl Linagliptin, also identified as metabolite M489(1), is formed through the

hydroxylation of the methyl group on the butinyl side chain of the parent drug.[3][4] Although

considered pharmacologically inactive, its detection and quantification can provide insights into

the metabolic profile of linagliptin in an individual.[5]

Data Presentation
Quantitative Data Summary
The following table summarizes the quantitative data available for Hydroxy Methyl Linagliptin
(M489(1)) based on studies of radiolabeled linagliptin in humans.
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Parameter Intravenous (5 mg) Oral (10 mg) Reference

Abundance in Excreta

(% of Dose)
9.6% 4.7% [3]

Systemic Exposure

vs. Parent Compound
Minor Minor [6]

Pharmacological

Activity
Inactive Inactive [5]

Signaling Pathways
Linagliptin Metabolism Pathway
Linagliptin undergoes minor metabolism primarily mediated by the cytochrome P450 enzyme

CYP3A4.[7][8] The formation of Hydroxy Methyl Linagliptin (M489(1)) is a result of this

metabolic process.
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Caption: Metabolic conversion of Linagliptin to Hydroxy Methyl Linagliptin.

Linagliptin Mechanism of Action
Linagliptin inhibits the DPP-4 enzyme, which leads to an increase in active incretin levels (GLP-

1 and GIP). This, in turn, enhances glucose-dependent insulin secretion and reduces glucagon

secretion, ultimately lowering blood glucose levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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